N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H25N3O4S2/c1-17-15-29(16-18(2)33-17)35(31,32)22-13-9-19(10-14-22)25(30)27-21-11-7-20(8-12-21)26-28-23-5-3-4-6-24(23)34-26/h3-14,17-18H,15-16H2,1-2H3,(H,27,30)
• InChI Key: RDTZZKAIUUBPHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H25N3O4S2
• Molecular Weight: 507.6 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)phenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide, also known as BML-275, is a small molecule inhibitor of the enzyme AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in a wide range of physiological processes, including glucose and lipid metabolism, autophagy, and inflammation. BML-275 has been widely used as a tool compound to study the role of AMPK in various biological processes and diseases.

Scientific Research Applications

Synthesis and Computational Studies

A study by Khokra et al. (2019) focused on the synthesis of sulfonamide derivatives linked to a benzothiazole moiety, including N-(4-(benzothiazole-2-yl)phenyl)-4-substituted benzene sulfonamides, and their evaluation for anticonvulsant potential. The compounds were tested in mice using the maximal electroshock (MES) model, with one compound showing significant anticonvulsant activity and interactions with nicotinic acetylcholine receptors upon computational analysis (Khokra et al., 2019).

Biological and Pharmacological Screening

Patel et al. (2009) synthesized benzothiazole derivatives containing sulphonamido quinazolinyl imidazole, screening them for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. These compounds, featuring various functional groups, demonstrated significant biological activities, indicating their potential for further pharmacological exploration (Patel et al., 2009).

Antimalarial and COVID-19 Drug Potential

Fahim and Ismael (2021) investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives for their antimalarial activity and potential application as COVID-19 drugs. The study involved computational calculations and molecular docking studies, revealing certain sulfonamide derivatives with excellent antimalarial activity and promising binding affinity against SARS-CoV-2 proteins (Fahim & Ismael, 2021).

Antimicrobial Activity

Jagtap et al. (2010) synthesized fluorobenzothiazole derivatives comprising sulphonamido thiazole, assessing their antimicrobial activities. The study highlighted the pharmacologically therapeutic potentials of benzothiazoles and sulphonamide compounds, indicating the synthesized compounds' potent biodynamic agents (Jagtap et al., 2010).

Mechanism of Action

Target of Action

Similar benzothiazole derivatives have been known to interact with various proteins and enzymes in the body .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. Benzothiazole derivatives are generally known for their diverse biological activities, which can range from antimicrobial to anticancer effects .

Biochemical Pathways

Benzothiazole derivatives are often involved in a wide range of biological processes, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Benzothiazole derivatives are known for their potential therapeutic effects in various diseases, including cancer, microbial infections, and neurological disorders .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of benzothiazole derivatives .